3-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)-N-(2,3,4,5-tetrahydro-1-benzoxepin-4-ylmethyl)propanamide

• IUPAC Name: 3-(3-oxo-1H-isoindol-2-yl)-N-(2,3,4,5-tetrahydro-1-benzoxepin-4-ylmethyl)propanamide
• InChI: InChI=1S/C22H24N2O3/c25-21(9-11-24-15-18-6-1-3-7-19(18)22(24)26)23-14-16-10-12-27-20-8-4-2-5-17(20)13-16/h1-8,16H,9-15H2,(H,23,25)
• InChI Key: TXOXIXBQXCWOFI-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=CC=CC=C2CC1CNC(=O)CCN3CC4=CC=CC=C4C3=O
• Molecular Formula: C22H24N2O3
• Molecular Weight: 364.4 g/mol

Description

The compound belongs to a class of chemicals known for their intricate molecular structures and potential for diverse chemical reactions. While direct research on this exact compound is scarce, insights can be drawn from closely related chemical compounds and their studies.

Synthesis Analysis

The synthesis of compounds similar to "3-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)-N-(2,3,4,5-tetrahydro-1-benzoxepin-4-ylmethyl)propanamide" often involves multicomponent reactions that enable the formation of complex structures in a single step. For example, a novel method for synthesizing tetrahydro-2,4-dioxo-1H-benzo[b][1,5]diazepine derivatives employs aromatic diamine, Meldrum's acid, and an isocyanide in CH2Cl2 at ambient temperature in high yields without any catalyst or activation (Shaabani et al., 2009).

Molecular Structure Analysis

The molecular structure of closely related compounds indicates a propensity for intricate ring systems and diverse functional groups, contributing to their broad spectrum of biological activities. For instance, the crystal structure analysis of similar compounds reveals complex arrangements and interactions at the molecular level (Huang Ming-zhi et al., 2005).

Chemical Reactions and Properties

These compounds often participate in a variety of chemical reactions, leading to the formation of new chemical entities with potential biological activities. For example, allenephosphoramides can be efficiently constructed from propargyl alcohols and diethyl arylphosphoramides in a single step, indicating a capacity for intricate chemical transformations (Guangwei Yin et al., 2011).

Physical Properties Analysis

The physical properties of these compounds, such as melting points, solubility, and crystal structure, are crucial for their potential applications in various fields. Detailed X-ray crystallography provides insights into the molecular arrangements and stability of these compounds (Huang Ming-zhi et al., 2005).

Chemical Properties Analysis

The chemical properties, including reactivity, stability under different conditions, and interactions with other chemical entities, are essential for understanding the potential applications of these compounds. Studies on similar compounds suggest a broad range of chemical behaviors and applications, from pharmaceuticals to materials science (Shaabani et al., 2009).